N-methyl-N-{[1-(quinazolin-4-yl)azetidin-3-yl]methyl}cyclopropanesulfonamide

• IUPAC Name: N-methyl-N-[(1-quinazolin-4-ylazetidin-3-yl)methyl]cyclopropanesulfonamide
• InChI: InChI=1S/C16H20N4O2S/c1-19(23(21,22)13-6-7-13)8-12-9-20(10-12)16-14-4-2-3-5-15(14)17-11-18-16/h2-5,11-13H,6-10H2,1H3
• InChI Key: RBGBCZIMGWPVFY-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1CN(C1)C2=NC=NC3=CC=CC=C32)S(=O)(=O)C4CC4
• Molecular Formula: C16H20N4O2S
• Molecular Weight: 332.4 g/mol

Description

“N-methyl-N-{[1-(quinazolin-4-yl)azetidin-3-yl]methyl}cyclopropanesulfonamide” is a compound that contains a quinazoline moiety. Quinazoline and quinazolinone derivatives are nitrogen-containing heterocycles that have received significant attention due to their wide range of biopharmaceutical activities. They are considered noteworthy chemicals for the synthesis of diverse molecules with physiological significance and pharmacological utilization.

Synthesis Analysis

Quinazolinones are first synthesized by Stefan Niementowski and named after Niementowski quinazolinone synthesis. Benzoxazinone derivatives are the most widespread intermediates in the formation of 2,3-disubstituted quinazolinone derivatives. An efficient approach to quinazolin-4 (3H)-ones was developed by a one-pot intermolecular annulation reaction of o-amino benzamides and thiols.

Molecular Structure Analysis

Quinazolinones are formed by the fusion of a benzene ring with 2-pyrimidinone (1), 4-pyrimidinone (2), or 2,4-pyrimidinedione (3) ring, and are named as quinazolin-2 (1H)-one, quinazolin-4 (3H)-one, or quinazolin-2,4 (1H, 3H)-one, respectively.

Chemical Reactions Analysis

Quinazolin-4 (3H)-one was synthesized by the reaction of anthranilic acid with excess formamide at 120°C in open air. 2-styryl-4 (3H)-quinazolinone derivatives were prepared using starting substrate 2-aminobenzonitrile with 3-phenyl cinnamoyl chloride.

Physical And Chemical Properties Analysis

Quinazolinones are light yellow crystalline solids. They are considered a crucial scaffold of compounds with various therapeutic and biological activities.

Scientific Research Applications

Therapeutic Potential

. . .

Antimalarial Activity

. . .

Drug Development

. This indicates its potential use in the development of new drugs.

Mechanism of Action

The mechanism of action of quinazolinone derivatives is diverse and depends on the specific derivative and its biological target. For example, some quinazolinone derivatives have shown promising antimicrobial properties. The structure-activity analysis showed that replacing the hydrogen atom at the 10-position of the phthalazino[1,2-b]quinazolin-8-one skeleton with a halogen atom or a methyl substituent increases the cytotoxicity.

Safety and Hazards

While specific safety and hazard information for “N-methyl-N-{[1-(quinazolin-4-yl)azetidin-3-yl]methyl}cyclopropanesulfonamide” is not available, it’s important to note that all chemicals should be handled with appropriate safety precautions. Quinazolinone derivatives lacking toxicity-producing attributes have been reported.

Future Directions

Quinazolinone and quinazoline derivatives continue to be an area of interest in medicinal chemistry due to their broad spectrum of pharmacological activities. Future research may focus on the development of novel quinazolinone derivatives with enhanced therapeutic properties and minimal side effects.